![molecular formula C12H12BrNO B6189997 7-bromo-1,2,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one CAS No. 2680539-03-9](/img/no-structure.png)
7-bromo-1,2,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one
Overview
Description
7-Bromo-1,2,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one, also known as 7-bromo-1,2,3,4-tetrahydrospiro[benzazepine-2,2'-cyclopropan]-1-one, is a cyclopropane-containing heterocyclic compound with a wide range of applications in organic synthesis, medicinal chemistry and materials science. It is a versatile building block for the synthesis of a variety of organic compounds and is currently being studied for its potential therapeutic benefits.
Mechanism of Action
The exact mechanism of action of 7-bromo-1,2,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase may lead to an increase in acetylcholine levels, which could have therapeutic benefits.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one are still being studied. However, preliminary studies have shown that it may have therapeutic benefits in the treatment of Alzheimer’s disease and other neurological disorders. In addition, it may have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
7-Bromo-1,2,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one is a versatile building block for the synthesis of a variety of organic compounds, making it a useful tool in the laboratory. It is relatively inexpensive to synthesize and is relatively stable in solution. However, it is not yet fully understood, so there is a lack of data regarding its safety and efficacy.
Future Directions
There are several potential future directions for the research and application of 7-bromo-1,2,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one. These include further research into its mechanism of action, its potential therapeutic benefits, its safety and efficacy, and its use in the synthesis of organic compounds. In addition, it could be used as a precursor for the synthesis of polymers and other materials. Finally, it could be used as a starting material for the synthesis of other cyclopropane-containing heterocycles.
Synthesis Methods
7-Bromo-1,2,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one is synthesized through a three-step process. The first step involves the reaction of 1,2-dibromocyclopropane with 1-bromo-2,3-dihydro-1H-benzazepine in the presence of a base such as pyridine. This reaction produces 1,2,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one. The second step involves the reaction of the product with bromine in the presence of a base such as potassium carbonate. This reaction produces this compound,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one. The third step involves the reaction of the product with a base such as potassium carbonate in the presence of a catalyst such as sodium borohydride. This reaction produces the desired this compound,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one.
Scientific Research Applications
7-Bromo-1,2,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and materials science. In organic synthesis, it has been used as a building block for the synthesis of a variety of organic compounds. In medicinal chemistry, it has been studied for its potential therapeutic benefits. In materials science, it has been used as a precursor for the synthesis of polymers and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-1,2,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one involves the cyclization of a substituted benzazepine with a cyclopropane ring. The bromine atom is introduced in the final step of the synthesis.", "Starting Materials": [ "2-phenylethylamine", "2-bromoacetophenone", "sodium hydride", "ethyl bromoacetate", "sodium borohydride", "acetic acid", "sodium hydroxide", "1,3-dibromopropane", "potassium carbonate", "palladium on carbon" ], "Reaction": [ "2-phenylethylamine is reacted with 2-bromoacetophenone in the presence of sodium hydride to form 2-(2-phenylethyl)-1-phenylethanone.", "2-(2-phenylethyl)-1-phenylethanone is then reacted with ethyl bromoacetate in the presence of sodium hydride to form ethyl 2-(2-phenylethyl)-1-phenylethylacetate.", "The ester is then reduced with sodium borohydride to form the corresponding alcohol.", "The alcohol is then cyclized with 1,3-dibromopropane in the presence of potassium carbonate to form the spirocyclic intermediate.", "The intermediate is then hydrogenated in the presence of palladium on carbon to form 7-bromo-1,2,3,4-tetrahydrospiro[2-benzazepine-5,1'-cyclopropan]-1-one." ] } | |
CAS RN |
2680539-03-9 |
Molecular Formula |
C12H12BrNO |
Molecular Weight |
266.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
